4-chloro-3-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(2-phenylethyl)benzamide

• IUPAC Name: 4-chloro-N-(2-phenylethyl)-3-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C18H17ClN2O4S/c19-15-7-6-14(12-16(15)21-17(22)9-11-26(21,24)25)18(23)20-10-8-13-4-2-1-3-5-13/h1-7,12H,8-11H2,(H,20,23)
• InChI Key: GGXWPIXULDIABS-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)N(C1=O)C2=C(C=CC(=C2)C(=O)NCCC3=CC=CC=C3)Cl
• Molecular Formula: C18H17ClN2O4S
• Molecular Weight: 392.9 g/mol

Description

4-chloro-3-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(2-phenylethyl)benzamide, also known as CTPI, is a chemical compound that has been extensively studied for its potential use in scientific research. CTPI is a synthetic compound that was first synthesized in 2004, and since then, it has been used in a variety of research applications due to its unique properties.

Mechanism of Action

The mechanism of action of 4-chloro-3-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(2-phenylethyl)benzamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of certain kinases, which are enzymes that play a role in cell growth and proliferation. This compound has also been shown to inhibit the activity of certain proteins that are involved in the immune response.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, or programmed cell death. This compound has also been shown to inhibit the growth and proliferation of cancer cells. In the brain, this compound has been shown to modulate the activity of certain neurotransmitters, which can affect mood and behavior. In the immune system, this compound has been shown to modulate the activity of certain immune cells, which can affect the immune response to pathogens.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-3-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(2-phenylethyl)benzamide in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. Additionally, this compound has been extensively studied, which means that there is a large body of literature on its properties and potential uses. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on 4-chloro-3-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(2-phenylethyl)benzamide. One area of research could be to further investigate its potential use in cancer treatment. Another area of research could be to study its potential use in treating neurological disorders, such as depression and anxiety. Additionally, more research could be done to better understand its mechanism of action and how it interacts with other molecules in the body.

Synthesis Methods

The synthesis of 4-chloro-3-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(2-phenylethyl)benzamide is a complex process that involves several steps. The first step involves the synthesis of 4-chlorobenzoyl chloride, which is then reacted with 2-phenylethylamine to form the intermediate product. The intermediate product is then reacted with isothiazolidine-3,3-dioxide to form the final product, this compound.

Scientific Research Applications

4-chloro-3-(1,1-dioxido-3-oxo-2-isothiazolidinyl)-N-(2-phenylethyl)benzamide has been used in a variety of scientific research applications, including cancer research, neuroscience, and immunology. This compound has been shown to have anti-tumor properties, and it has been used to study the mechanisms of cancer cell growth and proliferation. This compound has also been used in neuroscience research to study the role of certain neurotransmitters in the brain. Additionally, this compound has been used in immunology research to study the immune response to certain pathogens.